Cas no 918131-34-7 (1-Propanesulfonic acid, 2-hydroxy-3-[(2-hydroxyethyl)propylamino]-)

• Product Name: 1-Propanesulfonic acid, 2-hydroxy-3-[(2-hydroxyethyl)propylamino]-
• CAS No: 918131-34-7
• MF: C₈H₁₉NO₅S
• MW: 241.305161714554
• CID: 779883
• PubChem ID: 71427829
• Update Time: 2025-04-19

1-Propanesulfonic acid, 2-hydroxy-3-[(2-hydroxyethyl)propylamino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 2-hydroxy-3-[(2-hydroxyethyl)propylamino]-
• 2-hydroxy-3-[2-hydroxyethyl(propyl)amino]propane-1-sulfonic acid
• 918131-34-7
• 2-HYDROXY-3-[(2-HYDROXYETHYL)(PROPYL)AMINO]PROPANE-1-SULFONIC ACID
• DTXSID00846566

• Inchi： 1S/C8H19NO5S/c1-2-3-9(4-5-10)6-8(11)7-15(12,13)14/h8,10-11H,2-7H2,1H3,(H,12,13,14)
• InChI Key： PWHAGEFOJTVILD-UHFFFAOYSA-N
• SMILES： S(CC(CN(CCO)CCC)O)(=O)(=O)O

Computed Properties

• Exact Mass: 241.09839388g/mol
• Monoisotopic Mass: 241.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 106Ų